[[5-Chloro-1-[(3,4-dichlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 2,2-dichloroacetate

• IUPAC Name: [[5-chloro-1-[(3,4-dichlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 2,2-dichloroacetate
• InChI: InChI=1S/C17H9Cl5N2O3/c18-9-2-4-13-10(6-9)14(23-27-17(26)15(21)22)16(25)24(13)7-8-1-3-11(19)12(20)5-8/h1-6,15H,7H2
• InChI Key: KGSXWPRWQYGBLW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN2C3=C(C=C(C=C3)Cl)C(=NOC(=O)C(Cl)Cl)C2=O)Cl)Cl
• Molecular Formula: C17H9Cl5N2O3
• Molecular Weight: 466.5 g/mol

Description

[[5-Chloro-1-[(3,4-dichlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 2,2-dichloroacetate is a useful research compound. Its molecular formula is C17H9Cl5N2O3 and its molecular weight is 466.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Properties and Characterization

• Synthesis and Characterization : The compound was synthesized and characterized, with a focus on understanding its electronic and antioxidant properties. Advanced quantum-chemical studies were conducted to establish the relationship between electronic characteristics and antioxidant activity. The in vitro antioxidant activity of this compound was evaluated and found to be significant compared to standard antioxidants (Çavuş et al., 2020).

• Quantum Chemical Calculations and Antioxidant Activity : Further studies included quantum chemical calculations and the evaluation of antioxidant activity using different methods. Theoretical investigations were performed to analyze the structural and antioxidant properties, highlighting the compound's potential in antioxidant applications (Muğlu et al., 2019).

Synthesis and Evaluation for Various Activities

• Anticonvulsant and Muscle Relaxant Activities : This compound was evaluated for its anticonvulsant and muscle relaxant activities. The study found significant activity in these areas, comparing favorably with standard drugs used in these applications (Sharma et al., 2013).

• Synthesis of N-[2-(Benzoylamino) (2-oxoindolin-3-ylidene)acetyl]amino Acids Ethyl Esters : The synthesis of related compounds was carried out, focusing on their physicochemical and biological characteristics. This research provides insights into the potential medicinal applications of these compounds (Altukhov, 2014).

• Crystallographic Study : A crystallographic study was conducted to understand the structural aspects of similar compounds. This research offers valuable information for the development of related drugs and chemicals (Manan et al., 2011).

Antibacterial and Synthetic Studies

• Synthesis and Antibacterial Evaluation : New derivatives were synthesized and evaluated for their antibacterial activities, showing promising results in combating bacterial infections (Hassan & Hassane, 2019).

• Synthesis of Novel 4-Substituted Arylidene-2-[5-(2,6-dichlorophenyl)-3-methyl-1,2-oxazol-4-yl]-1,3-oxazol-5-ones : This study focused on synthesizing novel compounds and evaluating their photophysical and nonlinear optical behaviour, which could be relevant for various scientific applications (Murthy et al., 2013).